A rapid procedure for preparing gas samples for nitrogen-15 determination
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9709500817
Abstract
A method, which is faster and more convenient than previous techniques, is described for converting ammonium sulphate into nitrogen gas for isotopic analysis on a mass spectrometer. The dry ammonium sulphate sample is contained in a small screw-topped vial, in which it can be stored pending analysis. This vial can be coupled with a neoprene O-ring to a special assembly, evacuated, and the sample oxidised with air-free hypobromite solution from a reservoir in the assembly. By using this procedure the usual inconvenience of de-greasing ground-glass joints on sample tubes is avoided, the difficulty of storing samples prior to analysis is overcome and the de-gassing of solutions prior to the conversion of each sample into nitrogen gas is eliminated. The procedure is particularly suitable when many hundreds of samples are to be analysed.
Recommended Literature
- [1] TiO2-pattern-modulated actuation of an agarose@CNT/agarose bilayer induced by light and humidity†
- [2] Publications received
- [3] A dinuclear copper(i) thiodiacetate complex as an efficient and reusable ‘click’ catalyst for the synthesis of glycoconjugates†
- [4] Front cover
- [5] Synthesis, structure and thermolysis of oxazagermines and oxazasilines†
- [6] Air cathode of zinc–air batteries: a highly efficient and durable aerogel catalyst for oxygen reduction†
- [7] In situ electrochemical surface derivation of cobalt phosphate from a Co(CO3)0.5(OH)·0.11H2O nanoarray for efficient water oxidation in neutral aqueous solution†
- [8] Synthesis and characterization of 4-arm star-shaped amphiphilic block copolymers consisting of poly(ethylene oxide) and poly(ε-caprolactone)
- [9] Response of single leukemic cells to peptidase inhibitor therapy across time and dose using a microfluidic device†
- [10] Plant chip for high-throughput phenotyping of Arabidopsis†
Journal Name：Analyst
Research Products
-
CAS no.: 10438-96-7
-
CAS no.: 16679-94-0
